Cas no 2418705-28-7 (Tert-butyl 2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(piperazin-1-yl)phenyl]methoxy}acetate)

• Product Name: Tert-butyl 2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(piperazin-1-yl)phenyl]methoxy}acetate
• CAS No: 2418705-28-7
• MF: C₂₁H₃₂N₂O₅
• MW: 392.489186286926
• CID: 5678119
• PubChem ID: 165772146
• Update Time: 2025-05-23

Tert-butyl 2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(piperazin-1-yl)phenyl]methoxy}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(piperazin-1-yl)phenyl]methoxy}acetate
• EN300-26628604
• 2418705-28-7
• Tert-butyl 2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(piperazin-1-yl)phenyl]methoxy}acetate

• Inchi： 1S/C21H32N2O5/c1-15-17(12-19(24)26-5)10-16(11-18(15)23-8-6-22-7-9-23)13-27-14-20(25)28-21(2,3)4/h10-11,22H,6-9,12-14H2,1-5H3
• InChI Key： FIPWLJQJXABUEV-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC(C)(C)C)CC1C=C(CC(=O)OC)C(C)=C(C=1)N1CCNCC1

Computed Properties

• Exact Mass: 392.23112213g/mol
• Monoisotopic Mass: 392.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.1Ų

Additional information on Tert-butyl 2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(piperazin-1-yl)phenyl]methoxy}acetate

Tert-butyl 2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(piperazin-1-yl)phenyl]methoxy}acetate (CAS No. 2418705-28-7)

The compound Tert-butyl 2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(piperazin-1-yl)phenyl]methoxy}acetate, identified by the CAS number 2418705-28, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological properties. Researchers have explored its synthesis, characterization, and potential uses in drug development and materials science.

The molecular structure of this compound is characterized by a tert-butyl group attached to an acetate moiety, which is further connected to a phenyl ring substituted with a piperazine group. The phenyl ring also bears a methoxy group and a methyl substituent, adding complexity to its structure. These structural elements contribute to its stability, solubility, and reactivity, making it a valuable compound for further study.

Recent studies have focused on the synthesis of this compound using advanced organic chemistry techniques. Scientists have developed efficient methods to construct the molecule, leveraging modern catalytic systems and green chemistry principles. These advancements have not only improved the yield but also reduced the environmental impact of its production.

In terms of biological activity, preliminary assays have shown that this compound exhibits interesting pharmacological properties. It has demonstrated potential as a modulator of certain cellular pathways, which could be relevant in the treatment of diseases such as cancer or inflammatory disorders. Researchers are currently investigating its mechanism of action and toxicity profile to assess its suitability as a drug candidate.

Beyond its pharmaceutical applications, this compound has also been explored for its role in materials science. Its unique structure makes it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. This versatility underscores the importance of further research into its chemical behavior and practical applications.

In conclusion, Tert-butyl 2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(piperazin-1-yliophenyl]methoxy}acetate (CAS No. 2418705) represents a promising compound with diverse potential applications. Ongoing research continues to uncover new insights into its properties and uses, positioning it as an important molecule in contemporary chemical research.